Cas no 145195-63-7 (cis-Entacapone)

• Product Name: cis-Entacapone
• CAS No: 145195-63-7
• MF: C₁₄H₁₅N₃O₅
• MW: 305.286003351212
• CID: 64912
• PubChem ID: 21864625
• Update Time: 2025-04-18

cis-Entacapone Chemical and Physical Properties

Names and Identifiers

• cis-Entacapone
• (2Z)-2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethyl-2-propenamide
• (Z)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-n,N-diethyl-2-propenamide
• (Z)-Entacapone
• [E]-2-cyano-N,N-diethyl-3-[3,4-dihydroxy-5-nitrophenyl]propenamide
• CHEMBL2115078
• FT-0667863
• SureCN3934631
• UNII-4X96VV9HUQ
• Entacapone impurity A
• AKOS016339642
• AS-12969
• 2-Propenamide, 2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethyl-, (Z)-
• KS-5187
• (2Z)-2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethylprop-2-enamide
• Entacapone, (Z)-
• 4X96VV9HUQ
• ?6-Methoxypyridine-2-carboxylic Acid
• ENTACAPONE IMPURITY A [EP IMPURITY]
• '(Z)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethylprop-2-enamide'
• BRD-K92977333-001-01-9
• Z1530532751
• CHEBI:94769
• Entacapone Imp. A (EP); Entacapone USP Related Compound A; Entacapone USP RC A; (2Z)-2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethylprop-2-enamide; Entacapone Related Compound A; Entacapone Impurity A
• (Z)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethylprop-2-enamide
• 2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethylprop-2-enamide
• SCHEMBL3934631
• EN300-120637
• 145195-63-7
• DTXSID101317261
• Q21547047
• Entacapone impurity A [EP]
• CHEBI:195585
• Entacapone specified impurity A [EP]

• Inchi： 1S/C14H15N3O5/c1-3-16(4-2)14(20)10(8-15)5-9-6-11(17(21)22)13(19)12(18)7-9/h5-7,18-19H,3-4H2,1-2H3/b10-5-
• InChI Key： JRURYQJSLYLRLN-YHYXMXQVSA-N
• SMILES： O=C(/C(/C#N)=C\C1C=C(C(=C(C=1)[N+](=O)[O-])O)O)N(CC)CC

Computed Properties

• Exact Mass: 305.10125
• Monoisotopic Mass: 305.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Melting Point: 142-144°C
• PSA: 127.7
• LogP: 2.30458

cis-Entacapone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives